Cas no 14036-06-7 (Diethoxymethyl acetate)

Diethoxymethyl acetate Properties

Names and Identifiers

• Diethoxymethyl acetate
• Acetic acid diethoxymethyl ester
• (EtO)2CHOCOCH3
• bis(ethyloxy)methyl acetate
• di(ethoxymethyl)acetate
• Methanol,diethoxy-,acetate
• Methyl2,2-diethoxyacetate
• Aceticacid, anhydride with diethyl orthoformate (8CI)
• Methanol, diethoxy-, acetate(9CI)
• Orthoformic acid, diethyl ester, anhydride with acetic acid (8CI)
• NSC 158267
• Diethoxymethyleacetate
• diethoxy-methanoacetate
• Nsc158267
• METHYL 2,2-DIETHOXYACETATE
• Diethoxymethyl acetate ,97%
• methanol, diethoxy-, acetate
• Methanol, 1,1-diethoxy-, 1-acetate
• Diethoxymethylacetate
• IRUNKQSGDBYUDC-UHFFFAOYSA-N
• PubChem13756
• Diethoxymethyl acetate, 96%
• QSPL 099
• Diethoxy-acetic acid methyl ester
• BCP04834
• Acetic Acid Diethoxymethyl Ester
• MFCD00009229
• SCHEMBL662137
• CS-0147298
• SY002886
• EINECS 237-873-4
• NS00052934
• FT-0636999
• 14036-06-7
• J-007376
• BB 0262052
• DTXSID80884547
• 1,2,3,6-TETRAHYDRO-[2,4]BIPYRIDINYL
• AS-44519
• AB11117
• AKOS005173939
• NSC-158267
• NSC158267
• Methanol, diethoxy-, acetate
• A1608
• DTXCID601023982
• Diethoxymethanol Acetate; NSC 158267; 1,1-Diethoxymethanol 1-Acetate
• DB-042514
• DIETHOXYMETHYL ACETATE
• ACETIC ACID DIETHOXYMETHYL ESTER
• +Expand

• MDL： MFCD00009229
• InChIKey： IRUNKQSGDBYUDC-UHFFFAOYSA-N
• Inchi： 1S/C7H14O4/c1-4-9-7(10-5-2)11-6(3)8/h7H,4-5H2,1-3H3
• SMILES： O(C([H])([H])C([H])([H])[H])C([H])(OC(C([H])([H])[H])=O)OC([H])([H])C([H])([H])[H]

Computed Properties

• Exact Mass: 162.08900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 162.089
• Heavy Atom Count: 11
• Complexity: 107
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 44.8

Experimental Properties

• LogP: 0.90610
• PSA: 44.76000
• Refractive Index: n20/D 1.399(lit.)
• Boiling Point: 185.7 °C at 760 mmHg
• Flash Point: Fahrenheit: 80.6 ° f
  Celsius: 27 ° c
  
• Color/Form: Not determined
• Solubility: Not determined
• Sensitiveness: Sensitive to humidity
• Density: 0.993 g/mL at 25 °C(lit.)

Diethoxymethyl acetate Security Information

• Symbol: GHS02 GHS07
• WGK Germany：3
• Safety Term：3.2
• Safety Instruction： S16-S26-S36/37/39
• Packing Group：III
• Risk Phrases：R10; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 3272
• Hazard Statement： H226-H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Prompt：warning
• Storage Condition：2-8°C
• PackingGroup：III
• Risk Phrases： 10-36/37/38
• Signal Word：Warning
• HazardClass：3.2
• FLUKA BRAND F CODES：9-21

Diethoxymethyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters